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Compound of Interest

Compound Name: Acid red 42

Cat. No.: B15557048

In-Depth Technical Guide to Acid Red 42

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties

Acid Red 42, identified by the CAS number 6245-60-9, is a monoazo acid dye.[1][2][3] It is
also known by its Colour Index name, C.I. 17070.[1][2] This technical guide provides a
comprehensive overview of its chemical and physical properties, synthesis, applications, and
safety information.

Physicochemical Data

A summary of the key quantitative data for Acid Red 42 is presented in the table below for
easy reference.
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Property Value Reference
CAS Number 6245-60-9 [1][2][3]

C.I. Number 17070 [1][2]
Molecular Formula C22H16N3Na06S2 [1112][3]
Molecular Weight 505.5 g/mol [1][2]
Appearance Red powder

Soluble in water (red solution),
Solubility Soluble in ethanol (purplish- [1]

red solution)

Chemical Behavior

Acid Red 42 exhibits distinct color changes in the presence of strong acids and bases. In a
solution with strong sulfuric acid, it appears dark purple, which dilutes to orange.[1] When a
strong hydrochloric acid is added to its aqueous solution, a red-brown precipitate is formed.[1]
Conversely, the addition of sodium hydroxide results in a purplish-red precipitate.[1]

Synthesis

The synthesis of Acid Red 42 involves a two-step process: diazotization followed by an azo
coupling reaction.

Synthesis Workflow

The synthesis of Acid Red 42 is a standard procedure for creating azo dyes. The process
begins with the diazotization of an aromatic amine, followed by its coupling to a suitable
coupling component.
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Synthesis Workflow of Acid Red 42
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Caption: Synthesis of Acid Red 42 via diazotization and azo coupling.

Experimental Protocol: Synthesis of Acid Red 42

Materials:

2-(Phenylsulfonyl)benzenamine

Sodium nitrite

Hydrochloric acid

6-Amino-4-hydroxynaphthalene-2-sulfonic acid
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e Ice

o Water

e Sodium hydroxide (for pH adjustment)

Procedure:

o Diazotization:
1. Dissolve 2-(Phenylsulfonyl)benzenamine in a solution of hydrochloric acid and water.
2. Cool the mixture to 0-5 °C in an ice bath.

3. Slowly add a cold aqueous solution of sodium nitrite to the mixture while maintaining the
temperature below 5 °C.

4. Stir the mixture for 30-60 minutes to ensure complete formation of the diazonium salt.
e Azo Coupling:

1. In a separate vessel, dissolve 6-Amino-4-hydroxynaphthalene-2-sulfonic acid in water.
Adjust to a slightly acidic pH if necessary.

2. Cool the coupling agent solution to 0-5 °C.
3. Slowly add the previously prepared diazonium salt solution to the coupling agent solution.

4. Maintain the temperature below 10 °C and stir the reaction mixture for several hours until
the coupling is complete. The completion of the reaction can be monitored by techniques
such as thin-layer chromatography.

5. The resulting Acid Red 42 dye will precipitate from the solution.
« Isolation and Purification:
1. Filter the precipitated dye from the reaction mixture.

2. Wash the filter cake with a cold brine solution to remove impurities.
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3. Dry the purified Acid Red 42 powder in a vacuum oven at a controlled temperature.

Applications in Research

Acid dyes like Acid Red 42 are primarily used in the textile industry for dyeing protein fibers
such as wool and silk. In a research context, their anionic nature allows them to bind to cationic
components of cells and tissues, making them useful as biological stains.

Histological Staining

While specific protocols for Acid Red 42 in histological staining are not widely published, a
general protocol for acid dyes can be adapted for its use as a counterstain, for example, in a
trichrome staining method to differentiate cytoplasm and muscle fibers from collagen.

Experimental Protocol: General Acid Dye Staining for
Histology

This protocol provides a general framework for using an acid dye like Acid Red 42 as a
counterstain after nuclear staining with hematoxylin.

Materials:

Paraffin-embedded tissue sections on slides

e Xylene

e Graded ethanol series (100%, 95%, 70%)

e Harris's Hematoxylin

o Acid alcohol (1% HCI in 70% ethanol)

e Scott's tap water substitute (or other bluing agent)

e Acid Red 42 staining solution (0.5% wi/v in 1% acetic acid)

o Dehydrating agents and clearing agents
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e Mounting medium
Procedure:
o Deparaffinization and Rehydration:
1. Immerse slides in two changes of xylene for 5 minutes each.

2. Hydrate the sections by passing them through a graded series of alcohol: two changes of
100% ethanol for 3 minutes each, followed by 95% ethanol and 70% ethanol for 3 minutes
each.

3. Rinse well in running tap water.
e Nuclear Staining:
1. Stain in Harris's Hematoxylin for 5-10 minutes.
2. Rinse in running tap water.
3. Differentiate briefly in 1% acid alcohol.
4. Wash in running tap water.
5. Blue the sections in Scott's tap water substitute for 1-2 minutes.
6. Wash in running tap water.
o Counterstaining with Acid Red 42:
1. Immerse the slides in the 0.5% Acid Red 42 solution for 3-5 minutes.
2. Briefly rinse in distilled water to remove excess stain.
e Dehydration and Mounting:
1. Dehydrate the sections through a graded series of alcohols (95% and 100%).

2. Clear in two changes of xylene.
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3. Mount with a permanent mounting medium.

Staining Workflow

The following diagram illustrates the logical flow of a typical histological staining procedure
using an acid dye as a counterstain.
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General Histological Staining Workflow
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Caption: Workflow for histological staining with a nuclear and counterstain.
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Safety and Handling

As with all chemical reagents, Acid Red 42 should be handled with appropriate safety
precautions. A comprehensive Safety Data Sheet (SDS) should be consulted before use.
General safety measures include:

Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-
resistant gloves.

» Ventilation: Handle the powdered dye in a well-ventilated area or a chemical fume hood to
avoid inhalation of dust.

o Storage: Store in a cool, dry place away from incompatible materials.

o Disposal: Dispose of waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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